Cas no 1005031-38-8 (4-Methylaconitane-1,6,8,13,14,15,16,18-octol; (1α,6α,14α,15α,16β)-form, O1,O6,O16,O18-Tetra-Me, N-Et, 8-O-(9Z,12Z-octadecadienoyl))

• Product Name: 4-Methylaconitane-1,6,8,13,14,15,16,18-octol; (1α,6α,14α,15α,16β)-form, O1,O6,O16,O18-Tetra-Me, N-Et, 8-O-(9Z,12Z-octadecadienoyl)
• CAS No: 1005031-38-8
• MF: C₄₃H₇₁NO₉
• MW: 746.025154352188
• CID: 6775243
• Update Time: 2024-03-06

4-Methylaconitane-1,6,8,13,14,15,16,18-octol; (1α,6α,14α,15α,16β)-form, O1,O6,O16,O18-Tetra-Me, N-Et, 8-O-(9Z,12Z-octadecadienoyl) Chemical and Physical Properties

Names and Identifiers

• 3-Deoxyaconine-8-linoleate
• Aconitane-8,13,14,15-tetrol, 20-ethyl-1,6,16-trimethoxy-4-(methoxymethyl)-, 8-[(9Z,12Z)-9,12-octadecadienoate], (1α,6α,14α,15α,16β)-
• 4-Methylaconitane-1,6,8,13,14,15,16,18-octol; (1α,6α,14α,15α,16β)-form, O1,O6,O16,O18-Tetra-Me, N-Et, 8-O-(9Z,12Z-octadecadienoyl)

• Inchi： 1S/C43H71NO9/c1-7-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-31(45)53-43-32-29(26-41(48,37(32)46)39(52-6)38(43)47)42-30(50-4)24-25-40(28-49-3)27-44(8-2)36(42)33(43)34(51-5)35(40)42/h12-13,15-16,29-30,32-39,46-48H,7-11,14,17-28H2,1-6H3/b13-12+,16-15-
• InChI Key： YUBLNBZYTIVQAF-OKHIERNBSA-N
• SMILES： CCCCC/C=C/C/C=C\CCCCCCCC(OC12C(O)C(OC)C3(CC(C1C3O)C13C(OC)CCC4(CN(C1C2C(C43)OC)CC)COC)O)=O

Experimental Properties

• Density: 1.17±0.1 g/cm3(Predicted)
• Boiling Point: 750.3±60.0 °C(Predicted)
• pka: 12.20±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aconitane-type diterpenoid alkaloids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Aconitane-type diterpenoid alkaloids